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. Get Quote

Disclaimer: Publicly available ecotoxicological data for the triazine herbicide Norazine (CAS
No. 3004-71-5) is limited. This guide summarizes the known characteristics of Norazine and
utilizes data from the structurally similar and extensively studied herbicide, atrazine, as a proxy
to infer potential effects on non-target organisms. This information is intended for research and
drug development professionals and should be interpreted with caution. All data presented for
atrazine is for illustrative purposes and does not represent confirmed effects of Norazine.

Introduction to Norazine

Norazine is a triazine herbicide with the chemical formula C7H12CINs.[1] Like other triazine
herbicides, its primary mode of action in target plant species is the inhibition of photosynthesis.
[1] It competitively binds to the Q1]

Chemical and Physical Properties of Norazine:

Property Value

CAS Number 3004-71-5
Molecular Formula C7H12CINs
Molecular Weight 201.66 g/mol

Water Solubility 0.26 g/L (at 21°C)[2]
Melting Point 158°C
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Potential Effects on Non-Target Aquatic Organisms

Due to the absence of specific data for Norazine, this section presents data for atrazine to
illustrate the potential ecotoxicological effects on aquatic life.

Aquatic Invertebrates

Daphnia magna is a standard model organism for aquatic invertebrate toxicity testing. Triazine
herbicides can affect their survival, reproduction, and mobility.

Table 2.1: Acute Toxicity of Atrazine to Daphnia magna

Endpoint Duration Value (mgI/L) Reference
ECso (Immobilization) 48 hours 22.4 -26.7 [3]
LCso 24 hours 40 [4]
LCso 48 hours 7 [4]
Fish

The toxicity of triazine herbicides to fish can vary significantly depending on the species, life
stage, and exposure duration. Effects can range from mortality at high concentrations to
sublethal impacts on growth, development, and reproduction.

Table 2.2: Acute Toxicity of Atrazine to Various Fish Species
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Species Endpoint Duration Value (mgl/L) Reference

Rainbow trout
(Oncorhynchus LCso 96 hours 49-15.0 [5]

myKkiss)

Bluegill (Lepomis
) LCso 96 hours 49-15.0 [5]
macrochirus)

Silver catfish
(Rhamdia LCso 96 hours 10.2 [6]

quelen)

Common carp
. _ LCso 96 hours 18.8 [7]
(Cyprinus carpio)

African Catfish
(Clarias LCso 96 hours 3.165 [8]

gariepinus)

Algae

As photosynthesis inhibitors, triazine herbicides are expected to be toxic to algae, which are
primary producers in aquatic ecosystems. Effects are typically measured as inhibition of
growth.

Table 2.3: Effects of Atrazine on Algal Growth
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Species Endpoint Duration Value (pg/L) Reference
Scenedesmus
ICso 96 hours 6309 [9]
sp.
. _ Sublethal
Chlorella kessleri  Growth Inhibition - [10]

concentrations

] 100 - 1000
Various o o
Growth Inhibition 14 days (significant [11]

freshwater algae o
inhibition)
1000 - 10000

Chlorella vulgaris  Growth Inhibition 4 days (over 60% [12]
inhibition)

Potential Effects on Non-Target Terrestrial
Organisms

This section outlines the potential impacts on terrestrial invertebrates and mammals, again
using atrazine data as a surrogate for Norazine.

Terrestrial Invertebrates

Earthworms are key bioindicators for soil health. Herbicides can affect their survival, growth,
and reproduction.

Table 3.1: Toxicity of Atrazine to Earthworms (Eisenia fetida, Aporrectodea caliginosa)

Test Type Endpoint Duration Value Reference
Filter Paper .

LCso 48 hours 4.93 g a.i./cmz [13]
Contact
Filter Paper

LCso 72 hours 0.026 pg/mL [14]
Contact

Soil Mixing (Clay

] LCso 10 days 3.118 pg/g sall [14]
Sail)
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Mammals

Mammalian toxicity data is crucial for human health risk assessment. The data for atrazine
indicates low acute toxicity via oral and dermal routes.

Table 3.2: Acute Toxicity of Atrazine in Mammals

Species Route Endpoint Value (mg/kg) Reference
Rat Oral LDso 672 - 3090 [15][16]
Mouse Oral LDso 1750 [16]

Rabbit Oral LDso 750 [16]

Rabbit Dermal LDso >5,050 [17]

Potential Effects on Soil Microorganisms

Herbicides can alter the structure and function of soil microbial communities, which are vital for
nutrient cycling. Studies on atrazine show varied effects, from inhibition of certain groups to
utilization of the herbicide as a carbon or nitrogen source by others. Atrazine application has
been shown to significantly decrease soil microbial diversity and enzyme activity while
increasing microbial biomass and respiration.[18] Some studies indicate that long-term
application of atrazine may have little effect on the overall numbers of soil bacteria and fungi.
[19] However, it can negatively impact the diversity of microbial carbon source utilization.[20]

Experimental Protocols

Detailed experimental protocols are essential for the reproducibility and validation of
ecotoxicological studies. Below are generalized protocols for key experiments, based on
standard methodologies for herbicides like atrazine.

Aquatic Toxicity Testing: Daphnia magna Acute
Immobilization Test (OECD 202)

e Test Organism:Daphnia magna neonates (<24 hours old).
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» Test Substance: Norazine, dissolved in a suitable solvent if necessary, and then in dilution
water.

o Test Concentrations: A geometric series of at least five concentrations and a control.
e Test Conditions:

o Temperature: 20 + 2°C.

o Photoperiod: 16 hours light, 8 hours dark.

o Test vessels: Glass beakers.

o Volume: At least 2 mL per daphnid.

o Number of animals: At least 20 daphnids per concentration, divided into at least four
replicates.

e Procedure:

o Introduce neonates into the test vessels containing the respective concentrations of the
test substance.

o Do not feed the animals during the test.

o Observe for immobilization (daphnids that are not able to swim within 15 seconds after
gentle agitation of the test vessel) at 24 and 48 hours.

» Data Analysis: Calculate the ECso (the concentration that causes immobilization in 50% of
the daphnids) for the 24-hour and 48-hour exposure periods using probit analysis or other
suitable statistical methods.

Terrestrial Toxicity Testing: Earthworm Acute Toxicity
Test (OECD 207)

o Test Organism: Adult earthworms (Eisenia fetida) with a clitellum.

o Test Method 1: Filter Paper Contact Test:
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Line the inside of test vessels with filter paper.

Apply a solution of Norazine in a volatile solvent to the filter paper. Allow the solvent to
evaporate.

Introduce one worm per vessel.
Seal the vessels and incubate in the dark at 20 + 2°C.
Assess mortality at 24 and 48 hours.

Determine the LCso.

Test Method 2: Artificial Soil Test:

[e]

Prepare an artificial soil mix (e.g., sand, kaolin clay, sphagnum peat).
Thoroughly mix Norazine into the soil at various concentrations.

Introduce a defined number of worms (e.g., 10) into each test container with the treated
soil.

Incubate at 20 + 2°C with controlled lighting.
Assess mortality at 7 and 14 days.

Determine the LCso.

Soil Microbial Toxicity Testing: Nitrogen Transformation
Test (OECD 216)

Soil: Use a natural agricultural soil or a defined artificial soil.

Test Substance: Apply Norazine to the soil at one or more concentrations, typically based on

the expected environmental concentration.

Procedure:

[e]

Amend the soil with a nitrogen source, such as lucerne meal.
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o Incubate the treated and control soil samples under controlled aerobic conditions
(temperature and moisture).

o Sample the soil at regular intervals (e.g., 0, 7, 14, and 28 days).

o Extract and analyze the concentrations of ammonium and nitrate in the soil samples.

» Data Analysis: Compare the rate of nitrification (conversion of ammonium to nitrate) in the
treated soils to the control. A difference of more than 25% after 28 days is generally
considered a significant effect.

Visualizations

Signaling Pathway of Photosynthesis Inhibition by
Triazine Herbicides

Click to download full resolution via product page

Caption: Mechanism of photosynthesis inhibition by Norazine.

General Experimental Workflow for Ecotoxicity
Assessment
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Caption: General workflow for assessing herbicide ecotoxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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